![molecular formula C10H12O2 B017817 4-Methoxyphenylacetone CAS No. 122-84-9](/img/structure/B17817.png)
4-Methoxyphenylacetone
Overview
Description
4-Methoxyphenylacetone, also known as 4-Methoxybenzyl methyl ketone, is a chemical compound with the molecular formula C10H12O2 . It has a molecular weight of 164.20 . It is a natural product found in Clausena anisata, Clausena heptaphylla, and other organisms . It has an odor and taste similar to anise .
Synthesis Analysis
4-Methoxyphenylacetone can be obtained by boiling α- or β-anetholglycol with a 20% solution of sulfuric acid, or from 1- (p-methoxyphenyl)-propan-1,2-ol by treatment with diluted sulfuric acid . A study has reported the asymmetric amination of 4-methoxyphenylacetone .
Molecular Structure Analysis
The molecular structure of 4-Methoxyphenylacetone is represented by the InChI string InChI=1S/C10H12O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3
. The Canonical SMILES representation is CC(=O)CC1=CC=C(C=C1)OC
.
Chemical Reactions Analysis
In a study, a toluene solution of 4-methoxyphenylacetone was used in a reaction . More research is needed to fully understand the chemical reactions involving 4-Methoxyphenylacetone.
Physical And Chemical Properties Analysis
4-Methoxyphenylacetone is a yellow clear liquid . It has a boiling point of 145 °C at 33 hPa . The flash point is 102 °C . The density is 1.067 g/mL at 25 °C .
Scientific Research Applications
Asymmetric Amination
4-Methoxyphenylacetone has been used in the field of biotechnology for asymmetric amination . This process involves the conversion of a carbon-hydrogen bond into a carbon-nitrogen bond, which is a key step in the synthesis of many pharmaceuticals and fine chemicals.
In a study, 4-methoxyphenylacetone and its related compounds were subjected to asymmetric amination using various microorganisms . Among 630 type culture strains, 4-methoxyphenylacetone-aminating ability was found in Brevibacterium, Chromobacterium, Flavobacterium, Mycobacterium, Pseudomonas, and Sarcina spp . The 4-Methoxyamphetamine produced by these microorganisms was the (S)-(+)-enantiomer .
B. linens IFO 12141 was selected as the best strain for this process. The optimum pH of amination was about 7.0, and l-alanine was the most effective aminov donor for the amination . By using this strain, 37.6 mM (S)-(+)-4-methoxyamphetamine was formed with a 94% conversion yield from 4-methoxyphenylacetone .
As for substrate specificity, B. linens IFO 12141 catalysed amination of 3,4-dimethoxyphenylacetone and 4-(4-methoxyphenyl)-2-butanone, and formed the corresponding optically active amines .
Mechanism of Action
Target of Action
4-Methoxyphenylacetone, also known as 4-Methoxybenzyl methyl ketone, is a chemical compound that has been studied for its asymmetric amination . The primary targets of this compound are certain types of microorganisms, including Brevibacterium, Chromobacterium, Flavobacterium, Mycobacterium, Pseudomonas, and Sarcina spp . These microorganisms have shown the ability to aminate 4-Methoxyphenylacetone .
Mode of Action
The interaction of 4-Methoxyphenylacetone with its targets involves a process known as asymmetric amination . This process results in the production of 4-Methoxyamphetamine, specifically the (S)-(+)-enantiomer . The most effective aminov donor for the amination is L-alanine .
Biochemical Pathways
The asymmetric amination of 4-Methoxyphenylacetone by microorganisms affects the biochemical pathway that leads to the production of 4-Methoxyamphetamine . This compound is formed with a 94% conversion yield from 4-Methoxyphenylacetone . The substrate specificity of the process is such that B. linens IFO 12141 can catalyze the amination of 3,4-dimethoxyphenylacetone and 4-(4-methoxyphenyl)-2-butanone, forming the corresponding optically active amines .
Pharmacokinetics
The compound has a boiling point of 145 °c/25 mmhg and a density of 1067 g/mL at 25 °C . These properties may influence its bioavailability.
Result of Action
The molecular and cellular effects of 4-Methoxyphenylacetone’s action primarily involve the production of 4-Methoxyamphetamine . This compound is produced as the (S)-(+)-enantiomer, indicating that the process of asymmetric amination results in a specific stereochemical outcome .
Action Environment
The action of 4-Methoxyphenylacetone is influenced by environmental factors such as pH. The optimum pH for the amination process is about 7.0 . Additionally, the type of aminov donor can affect the efficacy of the reaction, with L-alanine being the most effective
Future Directions
Future research could focus on merging enzymatic and synthetic chemistry with computational synthesis planning . This approach could extend the space of retrosynthetic moves by thousands of uniquely enzymatic one-step transformations, discover routes to molecules for which synthetic or enzymatic searches find none, and design shorter routes for others .
properties
IUPAC Name |
1-(4-methoxyphenyl)propan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFWKNGZODAOLEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1=CC=C(C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9059545 | |
Record name | 1-(4-Methoxyphenyl)-2-propanone | |
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Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid, colourless oily liquid with an anise type odour | |
Record name | 1-(4-Methoxyphenyl)-2-propanone | |
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Record name | 1-(p-Methoxyphenyl)-2-propanone | |
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URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/786/ | |
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Boiling Point |
145.00 °C. @ 25.00 mm Hg | |
Record name | 1-(4-Methoxyphenyl)-2-propanone | |
Source | Human Metabolome Database (HMDB) | |
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Solubility |
very slightly, insoluble in water; soluble in oils, organic solvents, miscible at room temperature (in ethanol) | |
Record name | 1-(4-Methoxyphenyl)-2-propanone | |
Source | Human Metabolome Database (HMDB) | |
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Record name | 1-(p-Methoxyphenyl)-2-propanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/786/ | |
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Density |
1.067-1.073 | |
Record name | 1-(p-Methoxyphenyl)-2-propanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/786/ | |
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Product Name |
4-Methoxyphenylacetone | |
CAS RN |
122-84-9 | |
Record name | 4-Methoxyphenylacetone | |
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Record name | 1-(p-Methoxyphenyl)-2-propanone | |
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Record name | 2-Propanone, 1-(4-methoxyphenyl)- | |
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Record name | 1-(4-Methoxyphenyl)-2-propanone | |
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Record name | 4-methoxyphenylacetone | |
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Record name | 1-(P-METHOXYPHENYL)-2-PROPANONE | |
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Record name | 1-(4-Methoxyphenyl)-2-propanone | |
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Melting Point |
46 °C | |
Record name | 1-(4-Methoxyphenyl)-2-propanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032891 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 4-Methoxyphenylacetone?
A1: 4-Methoxyphenylacetone, also known as 1-(4-methoxyphenyl)-2-propanone, has the following structural characteristics:
Q2: Can 4-Methoxyphenylacetone be used to attract insects?
A2: Research suggests that 4-Methoxyphenylacetone can be used as a component in insect attractant formulations. Studies have shown that a mixture of raspberry ketone, 4-methoxyphenylacetone, and butyl acetate in a 3:1:1 ratio exhibited greater attraction to male melon flies (Bactrocera cucurbitae) than other tested formulas, both in laboratory and field settings. []
Q3: How is 4-Methoxyphenylacetone used in the synthesis of pharmaceuticals?
A3: 4-Methoxyphenylacetone serves as a valuable starting material in synthesizing various pharmaceutical compounds. For instance, it's used in the synthesis of (R)-N-[2-(2′-ethoxyphenoxy)-ethyl]-N-2-[3-(4′-methoxy-3′-sulfonamido)-phenyl]-propylamine hydrochloride, a potential α1-adrenoreceptor antagonist studied for its application in treating benign prostatic hypertrophy. []
Q4: Can microorganisms utilize 4-Methoxyphenylacetone for asymmetric amination?
A4: Yes, certain microorganisms can perform asymmetric amination of 4-Methoxyphenylacetone. Research has identified strains within the Brevibacterium, Chromobacterium, Flavobacterium, Mycobacterium, Pseudomonas, and Sarcina species capable of this reaction. These microorganisms primarily produce the (S)-(+)-enantiomer of 4-methoxyamphetamine. [, , ]
Q5: What is the role of Brevibacterium linens IFO 12141 in the amination of 4-Methoxyphenylacetone?
A5: Brevibacterium linens IFO 12141 has been identified as a highly effective strain for the amination of 4-Methoxyphenylacetone. This bacterium exhibits optimal amination activity at a pH of approximately 7.0 and utilizes L-alanine as the most efficient amino donor. With this strain, researchers achieved a 94% conversion yield of 4-Methoxyphenylacetone to (S)-(+)-4-methoxyamphetamine at a concentration of 37.6 mM. []
Q6: Does Brevibacterium linens IFO 12141 exhibit substrate specificity in amination reactions?
A6: Interestingly, Brevibacterium linens IFO 12141 demonstrates substrate specificity in amination reactions. Besides 4-Methoxyphenylacetone, this bacterium can also catalyze the amination of 3,4-dimethoxyphenylacetone and 4-(4-methoxyphenyl)-2-butanone, yielding their respective optically active amines. []
Q7: How are imine reductases (IREDs) involved with 4-Methoxyphenylacetone?
A7: Imine reductases (IREDs) are enzymes that can catalyze the reductive amination of ketones, including 4-Methoxyphenylacetone. Studies have investigated the activity of various IREDs with 4-Methoxyphenylacetone and other substrates, exploring their potential for asymmetric synthesis of chiral amines. This research aims to understand the structure-activity relationships of IREDs to facilitate their rational engineering for improved catalytic efficiency and selectivity. [, ]
Q8: Is there a way to analyze regioisomeric methoxy methyl phenylacetones?
A8: Yes, Gas chromatography-mass spectrometry (GC-MS) combined with a stationary phase containing modified β-cyclodextrin offers effective separation and analysis of regioisomeric methoxy methyl phenylacetones, including differentiation from the controlled precursor substance 3,4-methylenedioxyphenylacetone. []
Q9: What are the implications of 4-Methoxyphenylacetone being a flavin-containing monooxygenase isoform 5 (FMO5) substrate?
A9: The identification of 4-Methoxyphenylacetone as a substrate for FMO5, particularly in the context of the prodrug nabumetone's metabolism, presents significant insights into drug metabolism pathways. This knowledge allows for a better understanding of potential drug interactions and metabolic fate. []
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